Cas no 943517-73-5 (Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein)

• Product Name: Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein
• CAS No: 943517-73-5
• MF: C₂₄H₁₀F₆Hg₂O₉
• MW: 957.501221179962
• CID: 1061054
• PubChem ID: 71314116
• Update Time: 2025-08-04

Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein Chemical and Physical Properties

Names and Identifiers

• Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein
• I-(3',6'-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-4',5'-diyl)]bis(2,2,2-trifluoroacetato-
• FT-0663402
• Bis(2,2,2-trifluoroacetato-kappaO)di-mercury Fluorescein
• CID 71314116
• DTXSID80747188
• Mercury, [.mu.-(3',6'-dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-4',5'-diyl)]bis(2,2,2-trifluoroacetato-.kappa.O)di-
• 943517-73-5
• Bis(2,2,2-trifluoroacetato-kappaO)di-mercuryFluorescein
• Dimercuryfluorescein bis(trifluoroacetic acid)
• [mu-(3',6'-Dihydroxy-3-oxospiro[isobenzofuran-1(3H),9'-[9H]xanthene]-4',5'-diyl)]bis(2,2,2-trifluoroacetato-kappaO)di-mercury

• Inchi： 1S/C20H10O5.2C2HF3O2.2Hg/c21-11-5-7-15-17(9-11)24-18-10-12(22)6-8-16(18)20(15)14-4-2-1-3-13(14)19(23)25-20;2*3-2(4,5)1(6)7;;/h1-8,21-22H;2*(H,6,7);;/q;;;2*+1/p-2
• InChI Key： KYKPXIIEBBWLMX-UHFFFAOYSA-L
• SMILES： [Hg+]C1=C(C=CC2=C1OC1C(=C(C=CC=1C12C2C=CC=CC=2C(=O)O1)O)[Hg+])O.FC(C(=O)[O-])(F)F.FC(C(=O)[O-])(F)F

Computed Properties

• Exact Mass: 959.96400
• Monoisotopic Mass: 959.96419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 41
• Rotatable Bond Count: 0
• Complexity: 663
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 156Ų

Experimental Properties

• PSA: 156.25000
• LogP: 4.22710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Dibenzopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Dibenzopyrans

Additional information on Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein

Introduction to Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein (CAS No. 943517-73-5)

Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 943517-73-5, is a derivative of fluorescein and features a unique structure that makes it particularly useful in various applications, including imaging techniques and bioconjugation processes.

The molecular structure of Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein consists of two mercury atoms coordinated to fluorescein through 2,2,2-trifluoroacetato groups. This arrangement imparts exceptional stability and reactivity, making it an ideal candidate for a wide range of biochemical assays. The presence of fluorine atoms in the trifluoroacetato groups enhances the compound's solubility in polar solvents, which is a critical factor for its application in aqueous-based biological systems.

Recent advancements in the field of fluorescent probes have highlighted the importance of compounds like Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein in cellular imaging and diagnostics. The compound's ability to emit fluorescence upon excitation with specific wavelengths makes it highly valuable for tracking biological processes in real-time. Researchers have leveraged this property to develop novel methods for studying protein-protein interactions, cellular signaling pathways, and even disease progression at the molecular level.

In particular, the use of Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein in fluorescence resonance energy transfer (FRET) assays has been extensively explored. FRET is a powerful technique that relies on the energy transfer between two fluorescent molecules upon close proximity. The compound's unique structure allows it to act as an efficient donor or acceptor in FRET systems, providing researchers with a versatile tool for investigating dynamic biological events.

The pharmaceutical industry has also shown interest in Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein due to its potential as a bioconjugation agent. By linking this compound to other biomolecules such as antibodies or peptides, researchers can develop targeted therapeutic agents that combine diagnostic and therapeutic functionalities. This approach has opened new avenues for treating various diseases with high precision and minimal side effects.

One of the most exciting applications of Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein is in the field of nanomedicine. Researchers have incorporated this compound into nanoparticles designed for drug delivery and imaging purposes. The nanoparticles can be functionalized with this fluorescent agent to enable real-time tracking of their movement within the body. This capability is crucial for optimizing drug delivery systems and ensuring that therapeutic agents reach their intended targets effectively.

The synthesis of Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein presents unique challenges due to its complex structure. However, recent developments in synthetic chemistry have made it more accessible than ever before. Researchers have employed advanced techniques such as metal coordination chemistry and fluorination methods to produce high-purity samples of this compound. These advancements have not only improved the availability of Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein but also expanded its potential applications.

The safety profile of Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein is another critical aspect that has been thoroughly investigated. Studies have demonstrated that the compound exhibits low toxicity when used under controlled conditions. This makes it suitable for a wide range of biological applications without posing significant risks to living organisms. However, researchers always recommend proper handling procedures and safety measures to ensure optimal use of this compound.

In conclusion, Bis(2,2,2-trifluoroacetato-κO)di-mercury Fluorescein (CAS No. 943517-73-5) is a multifaceted compound with numerous applications in chemical biology and pharmaceutical research. Its unique structure and properties make it an invaluable tool for imaging techniques, bioconjugation processes, and nanomedicine. As research continues to uncover new uses for this compound, its importance in advancing scientific understanding and developing innovative treatments is undeniable.